Cas no 57491-43-7 (Benzenamine, 2,4-difluoro-, hydrochloride)

• Product Name: Benzenamine, 2,4-difluoro-, hydrochloride
• CAS No: 57491-43-7
• MF: C₆H₆ClF₂N
• MW: 165.568347454071
• CID: 345095
• PubChem ID: 21832305
• Update Time: 2025-04-19

Benzenamine, 2,4-difluoro-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,4-difluoro-, hydrochloride
• 2,4-difluoroaniline,hydrochloride
• 57491-43-7
• 2,4-difluoroaniline hydrochloride
• SCHEMBL7125109
• KATANSIQEKNNCJ-UHFFFAOYSA-N
• DTXSID70618611
• 2,4-Difluoroaniline--hydrogen chloride (1/1)

• Inchi： 1S/C6H5F2N.ClH/c7-4-1-2-6(9)5(8)3-4;/h1-3H,9H2;1H
• InChI Key： KATANSIQEKNNCJ-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=CC=1N)F

Computed Properties

• Exact Mass: 165.01578
• Monoisotopic Mass: 165.0156832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02